Cas no 2091618-63-0 (6-(2-Aminoethyl)-1-ethyl-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one)

• Product Name: 6-(2-Aminoethyl)-1-ethyl-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one
• CAS No: 2091618-63-0
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 4776120
• Update Time: 2025-06-09

6-(2-Aminoethyl)-1-ethyl-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-aminoethyl)-1-ethyl-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one
• 6-(2-aminoethyl)-1-ethylpyrrolo[2,3-c]pyridin-7-one
• 6-(2-Aminoethyl)-1-ethyl-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one

• Inchi： 1S/C11H15N3O/c1-2-13-6-3-9-4-7-14(8-5-12)11(15)10(9)13/h3-4,6-7H,2,5,8,12H2,1H3
• InChI Key： OAFUQXSQLBUBJN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CN1CCN)C=CN2CC

Computed Properties

• Exact Mass: 205.121512110 g/mol
• Monoisotopic Mass: 205.121512110 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 205.26
• XLogP3: 0
• Topological Polar Surface Area: 51.3

Additional information on 6-(2-Aminoethyl)-1-ethyl-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one

Comprehensive Overview of 6-(2-Aminoethyl)-1-ethyl-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one (CAS No. 2091618-63-0)

The compound 6-(2-Aminoethyl)-1-ethyl-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one, identified by its CAS number 2091618-63-0, is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. This structurally unique compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles that have garnered attention due to their diverse biological activities. The presence of both aminoethyl and ethyl functional groups in its structure contributes to its versatility in drug discovery and development.

In recent years, the scientific community has shown growing interest in pyrrolopyridine derivatives, particularly in the context of kinase inhibition and central nervous system (CNS) drug development. Researchers are actively investigating compounds like 6-(2-Aminoethyl)-1-ethyl-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one for their potential applications in addressing neurological disorders and cancer therapeutics. The compound's molecular framework makes it an attractive scaffold for designing novel small-molecule inhibitors, which aligns with current trends in precision medicine and targeted therapy approaches.

The synthesis of CAS 2091618-63-0 typically involves multi-step organic transformations, with key steps including the construction of the pyrrolo[2,3-c]pyridin-7-one core and subsequent introduction of the 2-aminoethyl side chain. Modern synthetic approaches often employ catalytic methods and green chemistry principles to optimize yield and purity, reflecting the pharmaceutical industry's increasing focus on sustainable synthesis. Analytical characterization of this compound typically combines NMR spectroscopy, mass spectrometry, and HPLC purity analysis to ensure structural integrity and quality control.

From a pharmacological perspective, the 6-(2-Aminoethyl)-1-ethyl-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one structure presents several interesting features. The basic amino group may contribute to improved solubility and membrane permeability, while the heterocyclic core could facilitate interactions with biological targets through hydrogen bonding and π-stacking. These properties make it particularly relevant to current research in blood-brain barrier penetration and CNS drug delivery, topics that frequently appear in scientific literature and patent applications.

In the context of drug discovery, derivatives of pyrrolo[2,3-c]pyridin-7-one have shown promise in various therapeutic areas. While specific applications of CAS 2091618-63-0 are still under investigation, related compounds have demonstrated activity against protein kinases, G-protein coupled receptors, and ion channels. This aligns with current pharmaceutical industry trends focusing on personalized medicine and novel mechanism of action drugs. The compound's potential utility in neurodegenerative disease research is particularly noteworthy, given the increasing prevalence of conditions like Alzheimer's and Parkinson's diseases worldwide.

Quality control and standardization of 6-(2-Aminoethyl)-1-ethyl-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one are crucial for research applications. Reputable suppliers typically provide comprehensive analytical data, including HPLC chromatograms, spectroscopic data, and certificates of analysis. These quality assurance measures are essential for researchers working in high-throughput screening and structure-activity relationship studies, where compound purity directly impacts experimental results.

The storage and handling of CAS 2091618-63-0 require standard laboratory precautions for organic compounds. Recommended storage conditions typically include protection from light and moisture at controlled temperatures, following good laboratory practice (GLP) guidelines. Stability studies suggest that the compound maintains integrity under proper storage conditions, which is critical for long-term research projects and compound library maintenance.

Future research directions for 6-(2-Aminoethyl)-1-ethyl-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one may explore its potential as a pharmacophore in drug design or investigate its biological activity profile through in vitro screening and in vivo models. The compound's structural features make it amenable to various medicinal chemistry modifications, allowing for the generation of diverse analogs with potentially improved properties. This approach aligns with current strategies in fragment-based drug discovery and lead optimization.

From a commercial perspective, the availability of CAS 2091618-63-0 through specialty chemical suppliers facilitates academic and industrial research. The compound's pricing and availability reflect its status as a research-grade chemical, with options ranging from milligram quantities for initial screening to gram scales for more extensive studies. This accessibility supports the growing demand for diverse chemical scaffolds in drug discovery programs worldwide.

In conclusion, 6-(2-Aminoethyl)-1-ethyl-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one represents an interesting chemical entity with potential applications across multiple research areas. Its unique heterocyclic structure and functional group arrangement make it a valuable compound for investigators exploring new therapeutic approaches. As research continues to uncover the properties and potential applications of this molecule, it may contribute to advancements in medicinal chemistry and pharmaceutical development, addressing some of the most pressing challenges in modern healthcare.